Cas no 882355-82-0 (2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole)

2-Methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole is a benzodiazole derivative characterized by its unique structural features, including a methyl-substituted phenoxybutyl chain. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its heterocyclic framework, which may confer bioactivity or serve as an intermediate in synthetic pathways. Its molecular design allows for tailored modifications, enhancing compatibility with target applications. The presence of both aromatic and aliphatic moieties contributes to its solubility profile and reactivity, making it a versatile candidate for further chemical derivatization. Analytical standards confirm its high purity, ensuring reliability in experimental settings. This compound is primarily of interest for specialized research and development purposes.
2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole structure
882355-82-0 structure
Product name:2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole
CAS No:882355-82-0
MF:C19H22N2O
MW:294.390784740448
CID:5422393
PubChem ID:16450488

2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-benzimidazole
    • STK738780
    • AKOS001513209
    • 882355-82-0
    • F3365-1960
    • Z57840383
    • 2-methyl-1-(4-(m-tolyloxy)butyl)-1H-benzo[d]imidazole
    • 2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
    • 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole
    • Inchi: 1S/C19H22N2O/c1-15-8-7-9-17(14-15)22-13-6-5-12-21-16(2)20-18-10-3-4-11-19(18)21/h3-4,7-11,14H,5-6,12-13H2,1-2H3
    • InChI Key: LWGNYGAPKJGWEO-UHFFFAOYSA-N
    • SMILES: C1(C)N(CCCCOC2=CC=CC(C)=C2)C2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 294.173213330g/mol
  • Monoisotopic Mass: 294.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 488.5±28.0 °C(Predicted)
  • pka: 5.93±0.10(Predicted)

2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3365-1960-75mg
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
75mg
$208.0 2023-08-01
Life Chemicals
F3365-1960-2μmol
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
2μmol
$57.0 2023-08-01
Life Chemicals
F3365-1960-5μmol
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
5μmol
$63.0 2023-08-01
Life Chemicals
F3365-1960-100mg
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
100mg
$248.0 2023-08-01
Life Chemicals
F3365-1960-20μmol
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
20μmol
$79.0 2023-08-01
Life Chemicals
F3365-1960-5mg
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
5mg
$69.0 2023-08-01
Life Chemicals
F3365-1960-10μmol
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
10μmol
$69.0 2023-08-01
Life Chemicals
F3365-1960-50mg
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
50mg
$160.0 2023-08-01
Life Chemicals
F3365-1960-2mg
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
2mg
$59.0 2023-08-01
Life Chemicals
F3365-1960-3mg
2-methyl-1-[4-(3-methylphenoxy)butyl]-1H-1,3-benzodiazole
882355-82-0 90%+
3mg
$63.0 2023-08-01

Additional information on 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole

Exploring the Properties and Applications of 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole (CAS No: 882355-82-0)

2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole, commonly referred to by its CAS number 882355-82-0, is a complex organic compound with a unique structure that has garnered significant attention in the field of chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their aromaticity and versatile applications in various industries.

The molecular structure of 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole comprises a benzodiazole ring system with substituents that enhance its chemical properties. The presence of a methyl group at the 2-position and a 4-(3-methylphenoxy)butyl group at the 1-position introduces steric and electronic effects that influence its reactivity and stability. These features make it a valuable compound in research and development.

Recent studies have highlighted the potential of benzodiazoles in advanced materials, particularly in the development of organic semiconductors and optoelectronic devices. The unique electronic properties of benzodiazole derivatives, including their ability to act as electron-deficient aromatic systems, have been leveraged in creating high-performance materials for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of synthesis, benzodiazoles can be prepared through various methods, including condensation reactions involving o-amino phenols and carbonyl compounds. The synthesis of 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity.

The physical properties of this compound, such as its melting point, solubility, and thermal stability, are critical factors in determining its suitability for various applications. Research has shown that benzodiazoles generally exhibit high thermal stability due to their aromatic ring systems, making them ideal for high-performance applications.

Beyond its chemical properties, the biological activity of benzodiazoles has also been explored in recent studies. Some derivatives have shown potential as antimicrobial agents or anticancer drugs due to their ability to interact with biological systems at the molecular level.

In conclusion, 2-methyl-1-4-(3-methylphenoxy)butyl-1H-1,3-benzodiazole (CAS No: 882355-82) stands out as a compound with diverse applications across multiple fields. Its unique structure and properties make it a subject of ongoing research aimed at unlocking its full potential in materials science and beyond.

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